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Compound of Interest

Compound Name: 2-Chloro-5-isopropylpyrimidine

Cat. No.: B1591766

This guide provides a comprehensive technical overview of 2-Chloro-5-isopropylpyrimidine,
a key heterocyclic building block in organic synthesis. We will delve into its synthesis, explore
its chemical reactivity through fundamental transformations, and highlight its strategic
application in medicinal chemistry, particularly in the development of kinase inhibitors. This
document is intended for professionals in the fields of chemical research and pharmaceutical
development.

Introduction: The Pyrimidine Core in Drug
Discovery

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous therapeutic agents. Its prevalence is due to its ability to engage in various biological
interactions, particularly hydrogen bonding, and its synthetic versatility. Within this class of
compounds, 2-Chloro-5-isopropylpyrimidine emerges as a particularly valuable intermediate.
The chlorine atom at the C2 position serves as a versatile handle for a wide range of synthetic
transformations, while the isopropyl group at the C5 position can provide crucial steric and
lipophilic interactions for optimizing a drug candidate's potency and pharmacokinetic profile.

The strategic importance of this building block lies in its application in the synthesis of targeted
therapies, most notably kinase inhibitors, which are at the forefront of precision medicine for
cancer and inflammatory diseases.[1][2][3][4]

Physicochemical Properties
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A clear understanding of a reagent's physical properties is fundamental to its effective use in

synthesis.
Property Value
Molecular Formula C7HoCIN2
Molecular Weight 156.61 g/mol
CAS Number 1354824-34-5 (example, may vary)
Appearance Typically a white to off-white solid or liquid
Boiling Point Data not widely available, estimated >200 °C

- Soluble in common organic solvents (DCM,

Solubility

THF, Dioxane)

Note: Experimental data for this specific compound is sparse; values are often extrapolated
from similar structures like 2-chloro-5-propylpyrimidine.[5]

Caption: Structure of 2-Chloro-5-isopropylpyrimidine.

Synthesis of 2-Chloro-5-isopropylpyrimidine

The synthesis of 2-chloropyrimidines typically involves the chlorination of a corresponding
pyrimidin-2-one (or its tautomer, 2-hydroxypyrimidine) precursor. This transformation is
commonly achieved using reagents like phosphorus oxychloride (POCIs3) or phosphorus
pentachloride (PCls).[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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